High temperature sublimation of α-amino acids: a realistic prebiotic process leading to large enantiomeric excess†
Chemical Communications Pub Date: 2015-03-13 DOI: 10.1039/C5CC00254K
Abstract
The reiterative high temperature co-sublimation of an enantiopure or an enantioenriched α-amino acid mixed with racemic α-amino acids leads to deracemization of the latter. A synergistic effect is observed for complex mixtures, and the sense of the handedness is, for all compounds, identical to that of the enantioenriched starting material.
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Journal Name：Chemical Communications
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CAS no.: 11016-71-0
